Cas no 2418714-14-2 (1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine)
1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine Chemical and Physical Properties
Names and Identifiers
-
- Z4244367372
- 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine
- 2-{[2-(benzyloxy)phenoxy]methyl}-1-(cyclopropylmethyl)aziridine
-
- Inchi: 1S/C20H23NO2/c1-2-6-17(7-3-1)14-22-19-8-4-5-9-20(19)23-15-18-13-21(18)12-16-10-11-16/h1-9,16,18H,10-15H2
- InChI Key: RASXTQIIABQQKB-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC=C1OCC1C=CC=CC=1)CC1CN1CC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 365
- XLogP3: 4
- Topological Polar Surface Area: 21.5
1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7558132-1.0g |
2-{[2-(benzyloxy)phenoxy]methyl}-1-(cyclopropylmethyl)aziridine |
2418714-14-2 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine
Introduction to 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine (CAS No. 2418714-14-2)
1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine, identified by its CAS number 2418714-14-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its aziridine core, which is a highly reactive and versatile functional group. The presence of a cyclopropylmethyl substituent and a phenoxymethyl chain appended to the aziridine ring imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active agents.
The structure of 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine exhibits a complex arrangement of atoms, which contributes to its reactivity and potential applications. The aziridine ring, being a three-membered heterocycle, is known for its ability to undergo ring-opening reactions with nucleophiles. This characteristic makes it an excellent tool for constructing more elaborate molecular architectures, particularly in the context of drug discovery and development.
In recent years, there has been growing interest in the use of aziridine derivatives as pharmacophores due to their ability to form stable covalent bonds with biological targets. This has led to their exploration as probes and tools in biochemical research, as well as potential candidates for therapeutic intervention. The cyclopropylmethyl group in this compound adds steric bulk, which can influence the binding affinity and selectivity of the molecule when interacting with biological targets. Similarly, the phenoxymethyl chain introduces additional polar interactions, which can enhance solubility and bioavailability.
One of the most compelling aspects of 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine is its utility in cross-coupling reactions. The aziridine ring can be selectively opened by various nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological properties.
Recent studies have highlighted the potential of this compound in the development of targeted therapeutics. For instance, researchers have explored its use as a precursor in the synthesis of protease inhibitors, which are critical in treating a variety of diseases, including cancer and infectious disorders. The ability to incorporate specific moieties into the molecular framework through ring-opening reactions provides a powerful scaffold for designing molecules with tailored biological activities.
The synthetic pathways for preparing 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine have been optimized to ensure high yields and purity. Traditional methods often involve multi-step sequences that require careful control of reaction conditions. However, advances in synthetic chemistry have enabled more efficient routes, including catalytic processes that minimize waste and improve scalability.
In addition to its synthetic utility, this compound has shown promise in biological assays. Preliminary studies indicate that it can interact with specific proteins and enzymes, suggesting potential applications in modulating cellular processes. The precise interaction between the aziridine core and biological targets can be fine-tuned by modifying substituents on the molecule, leading to compounds with enhanced efficacy and reduced side effects.
The pharmacokinetic profile of 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine is another area of active investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Computational modeling and experimental techniques are being employed to predict and verify these properties, ensuring that promising compounds advance efficiently through preclinical development.
One notable aspect of this compound is its stability under various conditions, which is essential for both synthetic applications and potential therapeutic use. The robustness of the aziridine ring allows it to withstand multiple transformations without degradation, making it a reliable building block for complex molecular architectures.
The integration of modern analytical techniques has further enhanced our understanding of 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its structure and conformational dynamics. These data are invaluable for guiding structural optimization efforts aimed at improving potency and selectivity.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling software allows researchers to predict how 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine will interact with biological targets at an atomic level. This approach accelerates the discovery process by enabling virtual screening of thousands of potential analogs before experimental synthesis begins.
In conclusion, 1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine (CAS No. 2418714-14-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development,with applications spanning protease inhibition,targeted therapeutics,and synthetic chemistry。Ongoing research continues to uncover new possibilities,underscoring its importance as a building block for innovative medicines。
2418714-14-2 (1-(Cyclopropylmethyl)-2-[(2-phenylmethoxyphenoxy)methyl]aziridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)